Cas no 1087788-45-1 (N-[(2-Chlorophenyl)methyl]-1H-imidazole-1-carboxamide)

• Product Name: N-[(2-Chlorophenyl)methyl]-1H-imidazole-1-carboxamide
• CAS No: 1087788-45-1
• MF: C₁₁H₁₀ClN₃O
• MW: 235.67
• CID: 5070686
• PubChem ID: 39871297
• Update Time: 2026-03-01

N-[(2-Chlorophenyl)methyl]-1H-imidazole-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1087788-45-1
• EN300-68501
• N-[(2-chlorophenyl)methyl]imidazole-1-carboxamide
• N-(2-CHLOROBENZYL)-1H-IMIDAZOLE-1-CARBOXAMIDE
• CS-0293205
• E74835
• BS-45223
• N-[(2-chlorophenyl)methyl]-1H-imidazole-1-carboxamide
• N-[(2-Chlorophenyl)methyl]-1H-imidazole-1-carboxamide

• Inchi： 1S/C11H10ClN3O/c12-10-4-2-1-3-9(10)7-14-11(16)15-6-5-13-8-15/h1-6,8H,7H2,(H,14,16)
• InChI Key： XOOSGTFXIGLDJV-UHFFFAOYSA-N
• SMILES： C(NC(=O)N1C=NC=C1)C1C=CC=CC=1Cl

Computed Properties

• Exact Mass: 235.0512396g/mol
• Monoisotopic Mass: 235.0512396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.9Ų

Additional information on N-[(2-Chlorophenyl)methyl]-1H-imidazole-1-carboxamide

Professional Introduction to N-[(2-Chlorophenyl)methyl]-1H-imidazole-1-carboxamide (CAS No. 1087788-45-1)

N-[(2-Chlorophenyl)methyl]-1H-imidazole-1-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, with the CAS number 1087788-45-1, represents a critical intermediate in the synthesis of various bioactive molecules. Its molecular structure, characterized by a combination of chlorophenyl and imidazole moieties, makes it a versatile building block for drug discovery and development.

The N-[(2-Chlorophenyl)methyl]-1H-imidazole-1-carboxamide molecule exhibits unique chemical properties that make it particularly valuable in medicinal chemistry. The presence of the chlorophenyl group enhances its reactivity, allowing for further functionalization and derivatization. This feature is particularly useful in designing novel therapeutic agents targeting various biological pathways. The imidazole ring, on the other hand, is known for its stability and bioisosteric properties, making it an ideal scaffold for drug molecules.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for kinases and other enzyme targets. The N-[(2-Chlorophenyl)methyl]-1H-imidazole-1-carboxamide has been identified as a promising lead compound in this context. Its ability to interact with specific amino acid residues in target proteins has led to the discovery of several potent inhibitors with therapeutic potential. For instance, studies have shown that derivatives of this compound exhibit inhibitory activity against tyrosine kinases, which are overexpressed in various cancers.

The pharmacological significance of this compound has been further underscored by its role in preclinical studies. Researchers have utilized structural analogs of N-[(2-Chlorophenyl)methyl]-1H-imidazole-1-carboxamide to develop molecules with improved pharmacokinetic profiles and reduced side effects. These studies have highlighted the importance of optimizing the chlorophenyl and imidazole moieties to enhance binding affinity and selectivity.

Advances in computational chemistry have also played a crucial role in understanding the interactions between N-[(2-Chlorophenyl)methyl]-1H-imidazole-1-carboxamide and biological targets. Molecular docking simulations have revealed that this compound can bind to specific pockets on target proteins, modulating their activity. These insights have guided the design of more refined derivatives with enhanced therapeutic efficacy.

The synthesis of N-[(2-Chlorophenyl)methyl]-1H-imidazole-1-carboxamide involves multi-step organic reactions that require precise control over reaction conditions. The chlorophenyl group must be introduced at an optimal position to ensure maximal reactivity without compromising stability. Recent innovations in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for further research and development.

In conclusion, the compound N-[(2-Chlorophenyl)methyl]-1H-imidazole-1-carboxamide (CAS No. 1087788-45-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it a valuable tool for drug discovery and development. As research continues to uncover new therapeutic applications, this compound is poised to play a pivotal role in the next generation of medicinal agents.